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Compound of Interest

Compound Name: Tetraethylammonium perchlorate

Cat. No.: B1586127 Get Quote

In-Depth Technical Guide: Tetraethylammonium
Perchlorate
This guide provides core technical information on the molecular properties of

tetraethylammonium perchlorate, a quaternary ammonium salt. The data presented is

intended for researchers, scientists, and professionals in drug development who require

precise information for experimental design and execution.

Molecular Formula and Weight
Tetraethylammonium perchlorate is an organic salt with the chemical formula C₈H₂₀ClNO₄[1]

[2][3][4]. Its molecular structure consists of a tetraethylammonium cation, [(C₂H₅)₄N]⁺, and a

perchlorate anion, [ClO₄]⁻.

The molecular weight of this compound has been determined to be 229.70 g/mol [1][3][4][5]. A

detailed breakdown of the elemental composition and their contributions to the overall

molecular weight is provided in the table below.
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Element Symbol
Atomic Weight
( g/mol )

Number of
Atoms

Total Weight (
g/mol )

Carbon C 12.011[6][7] 8 96.088

Hydrogen H 1.008[8][9][10] 20 20.160

Chlorine Cl 35.453[11][12] 1 35.453

Nitrogen N
14.007[13][14]

[15]
1 14.007

Oxygen O
15.999[16][17]

[18]
4 63.996

Total 229.704

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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